Cas no 103196-76-5 (Dodecane, 1-chloro-11-methyl-)

• Product Name: Dodecane, 1-chloro-11-methyl-
• CAS No: 103196-76-5
• MF: C₁₃H₂₇Cl
• MW: 218.806483507156
• CID: 1139236
• PubChem ID: 13391725
• Update Time: 2025-04-20

Dodecane, 1-chloro-11-methyl- Chemical and Physical Properties

Names and Identifiers

• Dodecane, 1-chloro-11-methyl-
• 1-chloro-11-methyldodecane
• DTXSID60539149
• SCHEMBL6244491
• isotridecyl chloride
• ZBCYEVFVCCSZTN-UHFFFAOYSA-N
• isotridecylchloride
• 103196-76-5

• Inchi： 1S/C13H27Cl/c1-13(2)11-9-7-5-3-4-6-8-10-12-14/h13H,3-12H2,1-2H3
• InChI Key： ZBCYEVFVCCSZTN-UHFFFAOYSA-N
• SMILES： ClCCCCCCCCCCC(C)C

Computed Properties

• Exact Mass: 218.18031
• Monoisotopic Mass: 218.1801286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 10
• Complexity: 99.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0